molecular formula C9H12BrO3P B8363462 Dimethyl [bromo(phenyl)methyl]phosphonate

Dimethyl [bromo(phenyl)methyl]phosphonate

Cat. No.: B8363462
M. Wt: 279.07 g/mol
InChI Key: SWULVVDIIDLOSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl [bromo(phenyl)methyl]phosphonate is a useful research compound. Its molecular formula is C9H12BrO3P and its molecular weight is 279.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12BrO3P

Molecular Weight

279.07 g/mol

IUPAC Name

[bromo(dimethoxyphosphoryl)methyl]benzene

InChI

InChI=1S/C9H12BrO3P/c1-12-14(11,13-2)9(10)8-6-4-3-5-7-8/h3-7,9H,1-2H3

InChI Key

SWULVVDIIDLOSX-UHFFFAOYSA-N

Canonical SMILES

COP(=O)(C(C1=CC=CC=C1)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a round bottom flask 4 (1 g, 4.63 mmol, 1 eq) was dissolved in dry DCM (10 mL) and dry pyridine (0.47 mL, 5.78 mmol, 1.25 eq) was added. Thionyl bromide (0.45 mL, 5.78 mmol, 1.25 eq) was then added to the round bottom flask under inert atmosphere. The round bottom flask was sealed with a septum, cooled in an ice bath and slowly allowed to come to room temperature overnight. The solvent was then evaporated and the crude product was dissolved in ethyl acetate. The organic layer was washed with 1 M HCl, saturated NaHCO3, water, brine, then dried over Na2SO4 and filtered. The solvent was evaporated and the crude product was purified on a silica plug 1:4 (hexanes:ethyl acetate) followed by 3:7 (hexanes:ethyl acetate) to give 5 as a viscous oil (1.14 g, 88%). The product was dried under high vacuum over P2O5. 1H NMR (400 MHz, CDCl3) δ 7.56 (d, J=7.8 Hz, 2H), 7.34 (d, J=7.5 Hz, 3H), 7.26 (s, 1H), 4.88 (d, J=13.1 Hz, 1H), 3.85 (d, J=10.8 Hz, 3H), 3.60 (d, J=10.7 Hz, 3H). 13C NMR (101 MHz, CDCl3) δ 134.56 (d, JC-P=3.3 Hz), 129.70 (d, JC-P=6.7 Hz), 129.40 (d, JC-P=2.2 Hz), 129.04 (d, JC-P=1.3 Hz), 54.87 (dd, JC-P=22.1, 7.0 Hz), 41.11 (d, JC-P=159.9 Hz). 31P NMR (162 MHz, CDCl3) δ 20.55 (s). ESIMS calculated for C9H12BrO3PNa [M+Na]+300.96, found: 300.96.
Name
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.47 mL
Type
reactant
Reaction Step Two
Quantity
0.45 mL
Type
reactant
Reaction Step Three
Name
Yield
88%

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